Cas no 2551116-31-3 (5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride)

• Product Name: 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride
• CAS No: 2551116-31-3
• MF: C₉H₁₂Cl₂N₂O₂
• MW: 251.109780311584
• MDL: MFCD32874479
• CID: 5656738
• PubChem ID: 155822147
• Update Time: 2025-10-29

5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2551116-31-3
• EN300-27684839
• 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carboxylic acid;dihydrochloride
• 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride

• MDL： MFCD32874479
• Inchi： 1S/C9H10N2O2.2ClH/c12-9(13)7-3-6-1-2-10-5-8(6)11-4-7;;/h3-4,10H,1-2,5H2,(H,12,13);2*1H
• InChI Key： ASGDLQPGSQDNJP-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1=CN=C2CNCCC2=C1)=O

Computed Properties

• Exact Mass: 250.0275830g/mol
• Monoisotopic Mass: 250.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride

Recent Advances in the Study of 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carboxylic Acid Dihydrochloride (CAS: 2551116-31-3)

The compound 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride (CAS: 2551116-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving catalytic hydrogenation and subsequent dihydrochloride salt formation, achieving a purity of over 99%. This advancement is critical for large-scale production and further pharmacological testing.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against several kinases implicated in inflammatory and oncogenic pathways. In vitro studies demonstrated significant inhibition of PI3K and mTOR kinases, suggesting potential applications in cancer therapy. Furthermore, the compound's ability to cross the blood-brain barrier has sparked interest in its use for neurodegenerative diseases. A recent preclinical study highlighted its neuroprotective effects in models of Alzheimer's disease, attributed to its modulation of amyloid-beta aggregation.

The dihydrochloride salt form of the compound has been particularly noted for its enhanced solubility and bioavailability compared to the free base. This property is crucial for oral administration and has been a focal point in formulation development. Recent pharmacokinetic studies in animal models showed favorable absorption profiles and sustained plasma concentrations, supporting its potential as a viable drug candidate.

Despite these promising findings, challenges remain in the clinical translation of 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride. Issues such as off-target effects and long-term toxicity require further investigation. Ongoing research aims to address these concerns through structural modifications and targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into therapeutic agents.

In conclusion, 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid dihydrochloride (CAS: 2551116-31-3) represents a promising scaffold in drug discovery. Its versatile pharmacological profile and improved physicochemical properties make it a valuable candidate for further development. Continued research will be essential to fully realize its therapeutic potential and overcome existing limitations.